6-(Benzyloxy)-3,3-dimethyl-2,3-dihydrobenzofuran

• Molecular Formula: C17H18O2
• Molecular Weight: 254.32 g/mol
• IUPAC Name: 3,3-dimethyl-6-phenylmethoxy-2H-1-benzofuran
• InChI: InChI=1S/C17H18O2/c1-17(2)12-19-16-10-14(8-9-15(16)17)18-11-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3
• InChI Key: DBOUVLVALYIOOM-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C1C=CC(=C2)OCC3=CC=CC=C3)C

Description

6-(Benzyloxy)-3,3-dimethyl-2,3-dihydrobenzofuran is a useful research compound. Its molecular formula is C17H18O2 and its molecular weight is 254.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(benzyloxy)-1-bromo-2-(2-methylallyloxy)benzene (5.00 g, 15.1 mmol) in benzene (400 mL) was added tributyltin hydride (7.42 mL, 27.2 mmol) and benzoyl peroxide (0.70 g, 2.90 mmol) at 0° C. The resulting mixture was refluxed at 100° C. overnight. After cooling down to ambient temperature, the mixture was washed with water, dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated in vacuo to dryness. The residue was subjected to column chromatography (ethyl acetate/hexane, 1/20) to give the title compound (3.48 g, 91%): MS (ES+) m/z 255.6 (M+1).